4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol

• IUPAC Name: 4-[[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino]phenol
• InChI: InChI=1S/C16H14N2OS/c1-11-2-4-12(5-3-11)15-10-20-16(18-15)17-13-6-8-14(19)9-7-13/h2-10,19H,1H3,(H,17,18)
• InChI Key: KMCBWIWQRATTJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)O
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol, also known as MTT, is a synthetic compound that has been widely used in scientific research for various purposes. It is a yellow-colored powder that has a molecular formula of C15H12N2OS and a molecular weight of 276.33 g/mol. MTT is a versatile compound that has been used in various fields such as biochemistry, pharmacology, and cell biology.

Scientific Research Applications

4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol has been widely used in scientific research for various purposes such as cell viability assays, enzyme assays, and protein binding assays. In cell viability assays, 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol is used to determine the number of viable cells in a cell culture by measuring the activity of mitochondrial dehydrogenase enzymes. In enzyme assays, 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol is used to measure the activity of various enzymes such as succinate dehydrogenase and lactate dehydrogenase. In protein binding assays, 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol is used to measure the binding affinity of proteins to ligands.

Mechanism of Action

4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol is reduced by mitochondrial dehydrogenase enzymes to form formazan, a purple-colored compound. The amount of formazan formed is directly proportional to the number of viable cells in a cell culture. The reduction of 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol by mitochondrial dehydrogenase enzymes is a measure of the metabolic activity of cells.
Biochemical and Physiological Effects:
4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol has no known biochemical or physiological effects on cells. It is a non-toxic compound that does not affect the viability or growth of cells.

Advantages and Limitations for Lab Experiments

4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol has several advantages for lab experiments. It is a simple and inexpensive assay that can be performed in a short period of time. It is also a non-radioactive assay that does not require the use of hazardous materials. However, 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol has some limitations. It cannot distinguish between viable and non-viable cells, and it cannot be used to measure cell proliferation.

Future Directions

There are several future directions for the use of 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol in scientific research. One direction is the development of new 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol-based assays for measuring the activity of specific enzymes or proteins. Another direction is the use of 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol in combination with other assays to obtain more accurate and reliable results. Additionally, the use of 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol in drug discovery and development is an area of future research.

Synthesis Methods

4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol can be synthesized through various methods, including the reaction of 4-amino-phenol with 4-methyl-2-chloroacetophenone and thiosemicarbazide. The reaction is carried out in the presence of a base such as sodium hydroxide and an organic solvent such as ethanol. The product is then purified by recrystallization using a suitable solvent such as methanol. Other methods for synthesizing 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}phenol include the reaction of 4-amino-phenol with 4-methyl-2-bromobenzaldehyde and thiosemicarbazide or the reaction of 4-amino-phenol with 4-methyl-2-nitrobenzaldehyde and thiosemicarbazide.